(2-Ethylhexenyl)succinic anhydride

• CAS No.: 80049-88-3
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 3-[(E)-2-ethylhex-2-enyl]oxolane-2,5-dione
• InChI: InChI=1S/C12H18O3/c1-3-5-6-9(4-2)7-10-8-11(13)15-12(10)14/h6,10H,3-5,7-8H2,1-2H3/b9-6+
• InChI Key: GAWFSSQLRLBHKK-RMKNXTFCSA-N
• SMILES: CCCC=C(CC)CC1CC(=O)OC1=O
• Isomeric SMILES: CCC/C=C(\CC)/CC1CC(=O)OC1=O
• Synonyms: (2-EH)SA; (2-ethylhexenyl)succinic anhydride

Description

(2-Ethylhexenyl)succinic anhydride (EHSA) is an alkenyl succinic anhydride (ASA) derivative characterized by a branched C8 alkyl chain attached to the succinic anhydride core. The branched 2-ethylhexenyl group likely enhances solubility in nonpolar solvents and influences reactivity compared to linear or unsaturated analogs .

Comparison with Similar Compounds

Key Findings:

Reactivity and Efficiency: Chain length and branching significantly influence reaction efficiency. OSA (C8 linear) shows moderate efficiency in starch esterification, while DDSA (C12 linear) has lower efficiency due to steric hindrance . EHSA’s branched C8 structure may balance reactivity and solubility, though steric effects could limit access to active sites compared to linear analogs. Succinic anhydride itself exhibits high reactivity with nucleophiles (e.g., amines, hydroxyls) but lacks hydrophobicity, limiting its use in nonpolar systems .

Applications :

• OSA : Dominates food and cosmetics for emulsification (e.g., OS-GA ester improves emulsion stability by 1.99% substitution ).
• DDSA : Used in starch modification for Pickering emulsions, achieving substitution degrees (DS) of 0.0023–0.0095 .
• EHSA : Predicted applications in polymers and surfactants due to branched-chain hydrophobicity, though specific data is scarce.

Physicochemical Properties: Thermal Stability: DDSA-modified starch retains thermal stability up to critical substitution levels, while succinic anhydride-modified cellulose nanocrystals degrade at high esterification . Solubility: Branching in EHSA likely enhances organic solubility compared to linear ASAs, analogous to how OSA’s double bond improves compatibility with biopolymers .

Biological Interactions :

• Succinic anhydride modification of proteins (e.g., bovine bone gelatin) alters secondary structures (reduced β-sheets, increased β-turns), improving emulsification . Similar effects may occur with EHSA but require verification.

Challenges and Contradictions

• Reaction Efficiency vs. Chain Length : shows longer alkenyl chains (e.g., C18) reduce starch esterification efficiency, but branching (as in EHSA) may further complicate this trend due to steric effects.
• Immunological Reactivity: Succinylated lipoproteins lose antigenicity despite unchanged hydrodynamic properties, suggesting surface amino group modification . This property is critical for biomedical applications but untested for EHSA.